2-(1-piperidinyl)-6,7-dihydro-4H-[1,3]oxazolo[3,2-a][1,3,5]triazin-4-one

• IUPAC Name: 2-piperidin-1-yl-6,7-dihydro-[1,3]oxazolo[3,2-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C10H14N4O2/c15-9-11-8(13-4-2-1-3-5-13)12-10-14(9)6-7-16-10/h1-7H2
• InChI Key: JILRFEZKPWVOKX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=O)N3CCOC3=N2
• Molecular Formula: C10H14N4O2
• Molecular Weight: 222.24 g/mol

Description

2-(1-piperidinyl)-6,7-dihydro-4H-[1,3]oxazolo[3,2-a][1,3,5]triazin-4-one is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. This compound has been synthesized using different methods and has shown promising results in terms of its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 2-(1-piperidinyl)-6,7-dihydro-4H-[1,3]oxazolo[3,2-a][1,3,5]triazin-4-one involves its interaction with the GABAA receptor. This compound acts as a positive allosteric modulator of the receptor, which enhances the binding of the neurotransmitter GABA to the receptor. This results in an increase in the inhibitory effect of GABA on the central nervous system, leading to a reduction in anxiety and other related disorders.
Biochemical and Physiological Effects
Studies have shown that 2-(1-piperidinyl)-6,7-dihydro-4H-[1,3]oxazolo[3,2-a][1,3,5]triazin-4-one has various biochemical and physiological effects. It has been shown to reduce anxiety and depression-like behavior in animal models. It has also been shown to enhance the cognitive function of rats in a maze test. In addition, this compound has been shown to have anticonvulsant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1-piperidinyl)-6,7-dihydro-4H-[1,3]oxazolo[3,2-a][1,3,5]triazin-4-one in lab experiments include its potential to act as a positive allosteric modulator of the GABAA receptor, which is a major inhibitory neurotransmitter in the brain. This makes it a potential candidate for the treatment of anxiety and other related disorders. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for research on 2-(1-piperidinyl)-6,7-dihydro-4H-[1,3]oxazolo[3,2-a][1,3,5]triazin-4-one. One such direction involves the development of new synthetic methods for producing this compound. Another direction involves the study of its potential use in the treatment of anxiety and other related disorders. Further research is also needed to determine its safety and efficacy in humans. Additionally, studies are needed to determine its potential use in the treatment of other neurological disorders such as epilepsy and Alzheimer's disease.
Conclusion
In conclusion, 2-(1-piperidinyl)-6,7-dihydro-4H-[1,3]oxazolo[3,2-a][1,3,5]triazin-4-one is a chemical compound that has shown promising results in terms of its potential use in various scientific research applications. Its mechanism of action, biochemical and physiological effects, and future directions for research make it a potential candidate for the treatment of anxiety and other related disorders. However, further research is needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-(1-piperidinyl)-6,7-dihydro-4H-[1,3]oxazolo[3,2-a][1,3,5]triazin-4-one has been achieved through various methods. One such method involves the reaction of 2-amino-5-nitrophenol with piperidine and triethylorthoformate in the presence of acetic acid. Another method involves the reaction of 2-amino-5-nitrophenol with piperidine and ethyl formate in the presence of acetic acid. These methods have been successful in producing the compound in good yields.

Scientific Research Applications

2-(1-piperidinyl)-6,7-dihydro-4H-[1,3]oxazolo[3,2-a][1,3,5]triazin-4-one has been used in various scientific research applications. One such application involves the study of its effect on the central nervous system. Studies have shown that this compound has the potential to act as a positive allosteric modulator of the GABAA receptor, which is a major inhibitory neurotransmitter in the brain. This makes it a potential candidate for the treatment of anxiety and other related disorders.